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Compound of Interest

Compound Name: 1-Ethyl-2-methylcyclopentane
CAS No.: 930-89-2
Cat. No.: B15972667
Get Quote
. J

An In-depth Technical Guide to the Physical Properties of 1-Ethyl-2-methylcyclopentane

For researchers, scientists, and drug development professionals, a precise understanding of
the physical properties of chemical compounds is paramount. This guide provides a detailed
overview of the boiling point and density of 1-Ethyl-2-methylcyclopentane, a substituted
cycloalkane. This document compiles available data, outlines general experimental
methodologies for the determination of these properties, and presents a logical visualization of
the isomeric relationships.

Data Presentation: Physical Properties

1-Ethyl-2-methylcyclopentane exists as two stereoisomers: cis and trans. The physical
properties, including boiling point and density, can vary between these isomers. The following
table summarizes the available data for both isomers and instances where the specific isomer
is not defined.
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. 1-Ethyl-2-
cis-1-Ethyl-2- trans-1-Ethyl-2-
methylcyclopentan
Property methylcyclopentan  methylcyclopentan .
e (isomer
e e .
unspecified)
124.1 °C at 760 Data not explicitly
Boiling Point mmHg[1], 127.95 found in search No specific data found
°C[2] results

Data not explicitly
0.767 g/cm?3[1], 0.7811

Density found in search No specific data found
g/lcm3[2]
results
Molecular Formula CsHai6[1][3] CsHise CsHai6[4][5]
Molecular Weight 112.21 g/mol [1][3] 112.21 g/mol 112.21 g/mol [4]
CAS Registry Number ~ 930-89-2[1][3] 930-90-5 3726-46-3[4][5]

Experimental Protocols

While specific experimental protocols for determining the boiling point and density of 1-Ethyl-2-
methylcyclopentane were not detailed in the provided search results, general and widely
accepted methodologies for alkanes and other organic liquids are applicable.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, especially with small sample volumes, the Thiele tube
method is commonly employed.[6]

Thiele Tube Method:

e A small amount of the sample (less than 0.5 mL) is placed in a small glass vial (e.g., a
Durham tube).

» Acapillary tube, sealed at one end, is inverted and placed into the sample.
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e The vial is attached to a thermometer, ensuring the sample is level with the thermometer
bulb.

e This assembly is placed in a Thiele tube containing a high-boiling point oil (such as mineral
oil).

e The side arm of the Thiele tube is gently and continuously heated, which allows for uniform
heating of the oil bath.

o As the temperature rises, air trapped in the capillary tube will be expelled, and eventually, a
steady stream of bubbles will emerge from the open end of the capillary tube as the sample
boils.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube,
as at this point, the vapor pressure of the sample is equal to the atmospheric pressure.[7]

It is crucial to record the atmospheric pressure at the time of the measurement, as boiling point
is pressure-dependent.

Density Determination

The density of a liquid is its mass per unit volume. A common and precise method for
determining the density of liquids is through the use of a vibrating tube densimeter.[8]

Vibrating Tube Densitometry:
e A U-shaped tube is set into oscillation at its natural frequency.
e The sample liquid is introduced into the tube.

o The mass of the sample in the tube affects the frequency of oscillation; a higher mass results
in a lower frequency.

e The instrument measures the change in oscillation frequency and, through calibration with
standards of known density (such as air and pure water), calculates the density of the
sample.
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¢ This method is advantageous as it requires a small sample volume and can be performed
over a range of temperatures.

Molecular dynamics simulations can also be employed to predict the density of n-alkanes with
good agreement with experimental values.[9][10]

Logical Relationships

The following diagram illustrates the relationship between 1-Ethyl-2-methylcyclopentane and
its stereoisomers, for which distinct physical properties are reported.

Logical Relationship of 1-Ethyl-2-methylcyclopentane Isomers and Properties

1-Ethyl-2-methylcyclopentane
(C8H16)

is a stereoisomer of\is a stereoisomer of

cis-lsomer trans-lsomer

(CAS: 930-89-2)

(CAS: 930-90-5)

has reported \ has reported

Boiling Point: Density:
124.1 - 127.95 °C 0.767 - 0.7811 g/cm3

Click to download full resolution via product page

Caption: Isomeric relationship of 1-Ethyl-2-methylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.mdpi.com/2673-8015/1/1/4
https://pmc.ncbi.nlm.nih.gov/articles/PMC8582050/
https://www.benchchem.com/product/b15972667/docs?utm_src=pdf-body#1-ethyl-2-methylcyclopentane-boiling-point-and-density-data
https://www.benchchem.com/product/b15972667/docs?utm_src=pdf-body-img#1-ethyl-2-methylcyclopentane-boiling-point-and-density-data
https://www.benchchem.com/product/b15972667/docs?utm_src=pdf-body#1-ethyl-2-methylcyclopentane-boiling-point-and-density-data
https://www.benchchem.com/product/b15972667?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15972667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e 1. Page loading... [wap.guidechem.com]
e 2. chembk.com [chembk.com]
¢ 3. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]

¢ 4. Cyclopentane, 1-ethyl-2-methyl- (CAS 3726-46-3) - Chemical & Physical Properties by
Cheméo [chemeo.com]

e 5. 1-Ethyl-2-methylcyclopentane | C8H16 | CID 136729 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. chem.libretexts.org [chem.libretexts.org]
e 7.jove.com [jove.com]

¢ 8. researchgate.net [researchgate.net]

e 9. mdpi.com [mdpi.com]

¢ 10. Molecular Simulation Study on the Density Behavior of n-Alkane/CO2 Systems - PMC
[pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [1-Ethyl-2-methylcyclopentane boiling point and density
data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15972667/docs#1-ethyl-2-methylcyclopentane-
boiling-point-and-density-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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